Cas no 1807191-20-3 (Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate)
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate
-
- Inchi: 1S/C12H12FNO3/c1-3-17-11(15)6-8-4-5-10(16-2)12(13)9(8)7-14/h4-5H,3,6H2,1-2H3
- InChI Key: YOVUUAGKQPISTK-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1C#N)CC(=O)OCC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.9
- Topological Polar Surface Area: 59.3
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021635-250mg |
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate |
1807191-20-3 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015021635-500mg |
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate |
1807191-20-3 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015021635-1g |
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate |
1807191-20-3 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate
Comprehensive Overview of Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate (CAS No. 1807191-20-3)
Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate (CAS No. 1807191-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, fluoro, and methoxy functional groups, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure combines electron-withdrawing and electron-donating substituents, making it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate has surged due to their enhanced metabolic stability and bioavailability—a critical factor in modern drug design. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with global trends in targeting RNA viruses and cancer therapeutics. The compound's cyano group further enables click chemistry applications, a hot topic in bioconjugation and proteomics studies.
The synthesis of CAS 1807191-20-3 typically involves multi-step reactions, including esterification and aromatic substitution, with yields optimized through green chemistry principles. This aligns with the industry's shift toward sustainable synthesis methods, a frequently searched topic among chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its purity, addressing another common user query about quality control for fine chemicals.
Beyond pharmaceuticals, Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate finds niche applications in liquid crystal materials and organic electronics, where its fluorine moiety improves thermal stability. This dual utility in life sciences and advanced materials underscores its cross-disciplinary relevance. Discussions in academic forums often highlight its potential in optoelectronic devices, reflecting growing interest in flexible electronics and IoT technologies.
Regulatory compliance and safety data for 1807191-20-3 are meticulously documented, with SDS sheets emphasizing proper handling under standard laboratory conditions. While not classified as hazardous, its storage stability and solubility profiles remain key considerations for industrial users—frequently searched parameters in procurement databases. Suppliers often highlight its compatibility with common organic solvents like DMF and acetonitrile, crucial for reaction planning.
Market analysts note increasing patent filings involving 2-cyano-3-fluoro-4-methoxyphenylacetate derivatives, particularly in Asia-Pacific regions, where pharmaceutical innovation is accelerating. This trend correlates with search engine data showing rising queries about custom synthesis services and scalable production of fluorinated intermediates. The compound's IP status and derivative space are thus active areas for competitive intelligence.
In summary, Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate (CAS 1807191-20-3) represents a convergence point for multiple cutting-edge research domains. Its structural features address contemporary needs in precision medicine and smart materials, while its synthetic accessibility meets industrial demands for cost-effective intermediates. As AI-assisted molecular design grows, compounds like this will likely see expanded virtual screening applications—another emerging search trend in computational chemistry circles.
1807191-20-3 (Ethyl 2-cyano-3-fluoro-4-methoxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)